Cas no 13021-71-1 (N-Benzyl-4-methylpyridin-2-amine)
13021-71-1 structure
Product Name:N-Benzyl-4-methylpyridin-2-amine
CAS No:13021-71-1
MF:C13H14N2
MW:198.263662815094
CID:170195
PubChem ID:24855058
Update Time:2025-04-19
N-Benzyl-4-methylpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine,4-methyl-N-(phenylmethyl)-
- 4-Methyl-N-(phenylmethyl)-2-pyridinamine
- 2-(benzylamino)-2-methyl-1-propanol
- 2-(benzylamino)-2-methyl-propanol
- 2-(benzylamino)-4-methylpyridine
- 2-(benzylamino)-4-picoline
- 2-BENZYLAMINO-2-METHYL-1-PROPANOL
- 2-benzylamino-2-methyl-propan-1-ol
- AC1LIUVH
- BBL000122
- benzyl-(4-methyl-[2]pyridyl)-amine
- benzyl-(4-methylpyridin-2-yl)amine
- CTK4A1137
- N-benzyl-2-amino-2-methyl-1-propanol
- N-benzyl-2-amino-2-methylpropano
- STK280245
- SureCN3631502
- Einecs 235-882-8
- 4-Picoline, 2-(benzylamino)-
- N-Benzyl-4-Methylpyridin-2-aMine
- N-Benzyl-4-methyl-2-pyridinamine
- 4-Methyl-N-benzyl-2-pyridinamine
- 2-Pyridinamine, 4-methyl-N-(phenylmethyl)-
- CHEMBL1762482
- ZLT6LG39XT
- TS-02808
- CS-0368114
- MFCD00006253
- 4-Picoline,2-(benzylamino)-
- 2-Benzylamino-4-methylpyridine, 98%
- A806042
- AKOS009100468
- 2-Benzylamino-4-methylpyridine
- 13021-71-1
- FT-0640503
- N-benzyl-4-methyl-pyridin-2-amine
- DTXSID3065324
- FT-0718492
- NS00024091
- 58088-62-3
- BDBM50339994
- QHDJYTUZWBABGW-UHFFFAOYSA-N
- SCHEMBL3175243
- J-005769
- N-Benzyl-4-methylpyridin-2-amine
-
- MDL: MFCD00006253
- Inchi: 1S/C13H14N2/c1-11-7-8-14-13(9-11)15-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,14,15)
- InChI Key: QHDJYTUZWBABGW-UHFFFAOYSA-N
- SMILES: N(C1C=C(C)C=CN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 198.11582
- Monoisotopic Mass: 198.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9A^2
- XLogP3: 3
Experimental Properties
- Density: 1.107
- Melting Point: 98-100 °C (lit.)
- Boiling Point: 342.7°Cat760mmHg
- Flash Point: 161.1°C
- Refractive Index: 1.624
- PSA: 24.92
N-Benzyl-4-methylpyridin-2-amine Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
N-Benzyl-4-methylpyridin-2-amine Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
13021-71-1 (N-Benzyl-4-methylpyridin-2-amine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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